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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl (ethoxymethylene)cyanoacetate (CAS No. 94-05-3) is a versatile organic compound

widely utilized as a key intermediate in the synthesis of a diverse range of pharmaceutical and

agrochemical products.[1][2][3] Its unique molecular structure, featuring a cyano group, an

ester, and an ethoxymethylene group, provides multiple reactive sites, making it an important

building block in organic synthesis.[1][4] This document provides a comprehensive overview of

its physical and chemical properties, experimental protocols for its synthesis and key reactions,

and a summary of its applications, particularly in drug development.

Physical Properties
Ethyl (ethoxymethylene)cyanoacetate is typically described as a colorless to pale yellow

liquid or a white to light yellow crystalline solid, often with a distinctive fruity odor.[1][5][6] There

is some discrepancy in the reported melting point, with some sources indicating it is a liquid at

room temperature and others classifying it as a low-melting solid. This suggests that it may

exist as a supercooled liquid or that its physical state is highly sensitive to purity.
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Table 1: Physical Properties of Ethyl
(ethoxymethylene)cyanoacetate

Property Value References

Molecular Formula C₈H₁₁NO₃ [7][8][9]

Molecular Weight 169.18 g/mol [1][6][9]

Appearance

Colorless to pale yellow liquid

or white to yellow crystalline

solid/powder

[1][5][8]

Odor Fruity [1]

Melting Point 47.0 - 53.0 °C [6][7][8][10]

-10 °C [5]

Boiling Point 190-191 °C at 30 mmHg [2][6][10]

305.1 °C at 760 mmHg [7]

Density ~1.1 g/cm³ [5][7][10]

Solubility
Soluble in ethanol, ether,

acetone, chloroform, methanol
[1][2][5]

Water: <0.01 g/L (20 °C) [5][7]

Flash Point ~130 °C (>230 °F) [6][7][10]

Refractive Index ~1.452 [7][10]

LogP 0.70 - 0.99 [7][10]

Chemical Properties and Reactivity
The chemical reactivity of Ethyl (ethoxymethylene)cyanoacetate is defined by its three

functional groups: the nitrile, the ester, and the activated carbon-carbon double bond. This

trifunctional nature makes it a versatile precursor for synthesizing complex heterocyclic

compounds, which are prevalent in many therapeutic agents.[3][4]
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Key Chemical Characteristics:

Reactivity: It serves as a crucial building block in condensation reactions, such as the

Knoevenagel condensation, and undergoes nucleophilic addition reactions.[4][5] Depending

on the reaction conditions, it can act as either a nucleophile or an electrophile.[5]

Applications in Synthesis: It is a well-established intermediate in the production of various

pharmaceuticals, including anti-inflammatory agents, and purine derivatives like theophylline

and caffeine.[2][4][11] In the agrochemical industry, it is a precursor for herbicides and

pesticides.[1][3]

Stability and Storage: The compound is sensitive to moisture and can undergo hydrolysis to

yield cyanoacetic acid and ethanol.[1][5] It is also sensitive to heat and may decompose at

high temperatures.[5] Therefore, it should be stored in a cool, dry place under an inert

atmosphere.[1][5]

Hazards and Incompatibility: It is considered hazardous and may be harmful if swallowed,

inhaled, or absorbed through the skin.[6] It is a skin, eye, and respiratory irritant and may

cause sensitization.[9][12] It is incompatible with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[12] Hazardous decomposition products upon

combustion include carbon monoxide, carbon dioxide, and nitrogen oxides.[12]

Experimental Protocols
Synthesis of Ethyl (ethoxymethylene)cyanoacetate
A common laboratory-scale synthesis involves the reaction of ethyl cyanoacetate with triethyl

orthoformate and acetic anhydride.[5]

Methodology:

Charging Reactants: Ethyl cyanoacetate, triethyl orthoformate, and acetic anhydride are

added sequentially to a suitable reaction vessel equipped with a stirrer and a reflux

condenser.

Reaction: The mixture is stirred and heated to approximately 140°C.

Reflux: The reaction is allowed to reflux for a period of about 4 hours.
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Distillation: Following the reflux period, the reaction mixture is distilled under reduced

pressure to remove volatile components until no more distillate is collected.

Crystallization and Purification: The residue is cooled, which induces crystallization of the

product. The solid product is then collected by filtration, washed with a small amount of cold

ethanol, and dried to yield Ethyl (ethoxymethylene)cyanoacetate.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b148315?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/ethyl-ethoxymethylene-cyanoace-dic1261.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Product

Ethyl Cyanoacetate

Combine in Reaction Vessel

Triethyl Orthoformate Acetic Anhydride

Heat to 140°C
Reflux for 4 hours

1. Heating

Reduced Pressure
Distillation

2. Workup

Cool to Crystallize

3. Isolation

Filter, Wash (Ethanol), Dry

4. Purification

Ethyl (ethoxymethylene)cyanoacetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl (ethoxymethylene)cyanoacetate.
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Knoevenagel Condensation Reaction
Ethyl (ethoxymethylene)cyanoacetate is a classic substrate for the Knoevenagel

condensation, a key carbon-carbon bond-forming reaction. This reaction is fundamental to its

use in synthesizing more complex molecules.[13][14]

General Methodology:

Setup: A flask is charged with the aldehyde or ketone, Ethyl
(ethoxymethylene)cyanoacetate, a catalytic amount of a weak base (e.g., piperidine or

ammonium acetate), and a suitable solvent (e.g., benzene or toluene).[13][14] The flask is

often equipped with a Dean-Stark apparatus to remove the water formed during the reaction.

Reaction: The mixture is heated to reflux. The progress of the reaction can be monitored by

observing the amount of water collected in the trap.

Workup: Once the reaction is complete, the mixture is cooled. An organic solvent may be

added, and the solution is washed with water to remove the catalyst and any water-soluble

byproducts.

Isolation: The organic layer is dried, and the solvent is removed under reduced pressure.

The resulting crude product can then be purified, typically by distillation or recrystallization.

[14]

Ethyl
(ethoxymethylene)cyanoacetate

Substituted Alkene Product

Aldehyde or Ketone
(R1, R2 = H, alkyl, aryl)

Weak Base Catalyst
(e.g., Piperidine)

Catalyzes

Water (removed)

- H₂O
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Caption: Generalized scheme of the Knoevenagel condensation reaction.

Spectral Data
Various spectral data are available for the characterization of Ethyl
(ethoxymethylene)cyanoacetate. Spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are routinely used

to confirm its structure and purity.[9][10][15][16] This data is publicly available in several

chemical databases.

Table 2: Available Spectral Data
Technique Description References

¹H NMR

Proton NMR spectra are

available, typically recorded in

CDCl₃.

[10]

¹³C NMR

Carbon-13 NMR spectra are

available, typically recorded in

CDCl₃.

[9][10]

IR

Infrared spectra are available

from various sampling

methods (KBr disc, nujol mull,

CCl₄ solution, ATR).

[10][15][16]

Mass Spec
Electron ionization (EI) mass

spectra are available.
[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cymitquimica.com/cas/94-05-3/
https://www.lookchem.com/404.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-chemical-synthesis-the-power-of-ethyl-cyanoacetate-xw
https://en.wikipedia.org/wiki/Ethyl_cyanoacetate
https://www.guidechem.com/encyclopedia/ethyl-ethoxymethylene-cyanoace-dic1261.html
https://www.chemical-suppliers.eu/enp/ethyl-ethoxymethylene-cyanoacetate-PX220134
https://www.chemical-suppliers.eu/enp/ethyl-ethoxymethylene-cyanoacetate-PX220134
https://www.chemsrc.com/en/cas/94-05-3_586056.html
https://www.thermofisher.com/order/catalog/product/A12366.18
https://www.thermofisher.com/order/catalog/product/A12366.18
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyano-3-ethoxyacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-cyano-3-ethoxyacrylate
https://www.guidechem.com/dictionary/en/94-05-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9758865.htm
https://pim-resources.coleparmer.com/sds/17910.pdf
https://scispace.com/pdf/synthesis-and-characterization-of-ethoxyethyl-a-13upadi0ca.pdf
http://www.orgsyn.org/demo.aspx?prep=cv4p0463
https://dev.spectrabase.com/spectrum/K7x5BjJxbYy
https://m.chemicalbook.com/SpectrumEN_94-05-3_IR1.htm
https://www.benchchem.com/product/b148315#what-are-the-physical-and-chemical-properties-of-ethyl-ethoxymethylene-cyanoacetate
https://www.benchchem.com/product/b148315#what-are-the-physical-and-chemical-properties-of-ethyl-ethoxymethylene-cyanoacetate
https://www.benchchem.com/product/b148315#what-are-the-physical-and-chemical-properties-of-ethyl-ethoxymethylene-cyanoacetate
https://www.benchchem.com/product/b148315#what-are-the-physical-and-chemical-properties-of-ethyl-ethoxymethylene-cyanoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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